3-benzyl-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid

• IUPAC Name: 3-benzyl-4-oxo-4-[3-(trifluoromethyl)anilino]butanoic acid
• InChI: InChI=1S/C18H16F3NO3/c19-18(20,21)14-7-4-8-15(11-14)22-17(25)13(10-16(23)24)9-12-5-2-1-3-6-12/h1-8,11,13H,9-10H2,(H,22,25)(H,23,24)
• InChI Key: KLZJLKMHOSJFHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CC(=O)O)C(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C18H16F3NO3
• Molecular Weight: 351.3 g/mol

Description

3-benzyl-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid, commonly known as TFB-TBOA, is a chemical compound that is widely used in scientific research as a potent inhibitor of glutamate transporters. This compound has gained significant attention in recent years due to its potential therapeutic applications in the treatment of various neurological disorders.

Mechanism of Action

TFB-TBOA acts as a potent inhibitor of glutamate transporters, specifically the excitatory amino acid transporter 1 (EAAT1) and the excitatory amino acid transporter 2 (EAAT2). By inhibiting these transporters, TFB-TBOA increases the levels of extracellular glutamate, which can lead to increased neuronal excitability and ultimately, neuronal damage.
Biochemical and Physiological Effects:
TFB-TBOA has been shown to have several biochemical and physiological effects in various animal models. In rats, TFB-TBOA has been shown to increase the levels of extracellular glutamate in the hippocampus, leading to increased neuronal excitability and seizures. In mice, TFB-TBOA has been shown to impair spatial memory and learning.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFB-TBOA is its potency as an inhibitor of glutamate transporters. This makes it a valuable tool for studying the role of glutamate transporters in various neurological disorders. However, one of the limitations of TFB-TBOA is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on TFB-TBOA. One area of interest is the potential therapeutic applications of TFB-TBOA in the treatment of neurological disorders. Another area of interest is the development of more potent and selective inhibitors of glutamate transporters, which could lead to the development of more effective treatments for neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of TFB-TBOA in various animal models.

Scientific Research Applications

TFB-TBOA is primarily used in scientific research to study the role of glutamate transporters in various neurological disorders. Glutamate is the primary excitatory neurotransmitter in the brain, and its transporters play a crucial role in regulating the levels of glutamate in the synaptic cleft. Dysregulation of glutamate transporters has been implicated in several neurological disorders, including epilepsy, Alzheimer's disease, and Parkinson's disease.